Cas no 499207-76-0 (Benzonitrile, 3,6-dimethoxy-2-nitro-)

• Product Name: Benzonitrile, 3,6-dimethoxy-2-nitro-
• CAS No: 499207-76-0
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 1540622
• Update Time: 2024-08-24

Benzonitrile, 3,6-dimethoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,6-dimethoxy-2-nitro-

• Inchi： 1S/C9H8N2O4/c1-14-7-3-4-8(15-2)9(11(12)13)6(7)5-10/h3-4H,1-2H3
• InChI Key： BVCRVNWRNWSLMW-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(OC)C=CC(OC)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 208.04844

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 399.7±42.0 °C(Predicted)
• PSA: 85.39